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Compound of Interest

Compound Name: 8-ETHOXYCARBONYLOCTANOL

Cat. No.: B043726

This technical guide provides a comprehensive overview of the chemical and physical
properties of 8-ethoxycarbonyloctanol, alongside detailed experimental protocols for its
synthesis and analysis. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical research who require a thorough
understanding of this bifunctional molecule.

Core Chemical Properties

8-Ethoxycarbonyloctanol, also known as ethyl 8-hydroxyoctanoate, is an organic molecule
containing both a hydroxyl and an ethyl ester functional group. Its bifunctionality makes it a
versatile building block in organic synthesis. While extensive experimental data for this specific
compound is not widely available, its properties can be estimated based on its structure and
comparison with analogous long-chain esters and alcohols.

Physicochemical Data

The following table summarizes the known and estimated physicochemical properties of 8-
ethoxycarbonyloctanol.
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Property Value Source

IUPAC Name Ethyl 8-hydroxyoctanoate ChemScene
8-Ethoxycarbonyloctanol, 8-

Synonyms Hydroxyoctanoic acid ethyl ChemScene
ester

CAS Number 93892-06-9 ChemScene

Molecular Formula C10H2003 ChemScene

Molecular Weight 188.26 g/mol ChemScene

Boiling Point 258.19 °C (estimated) The Good Scents Company[1]

Vapor Pressure

0.002 mmHg @ 25 °C

(estimated)

The Good Scents Company[1]

Flash Point 97.50 °C (estimated) The Good Scents Company[1]
) ChemScene, The Good Scents
logP (o/w) 1.88 - 1.936 (estimated)
Company[1][2]

Topological Polar Surface Area

46.5 A2 ChemScene[?]
(TPSA)
Hydrogen Bond Donors 1 ChemScene[2]
Hydrogen Bond Acceptors 3 ChemScene[2]
Rotatable Bonds 8 ChemScene[2]
Storage Conditions Sealed in dry, 2-8°C ChemScene[2]

Experimental Protocols

The following sections detail the methodologies for the synthesis and characterization of 8-
ethoxycarbonyloctanol.

Synthesis via Fischer Esterification
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A common and straightforward method for the synthesis of 8-ethoxycarbonyloctanol is the
Fischer esterification of 8-hydroxyoctanoic acid with ethanol in the presence of an acid catalyst.

Materials:

¢ 8-hydroxyoctanoic acid

e Absolute ethanol

o Concentrated sulfuric acid (or other acid catalyst)
 Diethyl ether

o Saturated sodium bicarbonate solution
e Anhydrous sodium sulfate

e Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

¢ In a round-bottom flask, dissolve 8-hydroxyoctanoic acid in an excess of absolute ethanol
(e.g., 10-20 molar equivalents).

e Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the moles of
carboxylic acid) to the solution while stirring.

o Attach a reflux condenser and heat the mixture to a gentle reflux for 4-6 hours. The reaction
progress can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
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* Remove the excess ethanol using a rotary evaporator.
o Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

e Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid
catalyst. Repeat this washing until no more gas evolves.

e Wash the organic layer with brine.
o Dry the organic layer over anhydrous sodium sulfate.

« Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude 8-ethoxycarbonyloctanol.

e The crude product can be purified by vacuum distillation or column chromatography.

Reaction ‘Workup Purification
8-Hydroxyoctanoic Acid + Heat under Reflux | | coolin Dissolve in Etz0, Vacuum Distillation or
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Synthesis and Purification Workflow for 8-Ethoxycarbonyloctanol.

Characterization by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for the identification and quantification of volatile and
semi-volatile compounds like 8-ethoxycarbonyloctanol.

Instrumentation:
o Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for fatty acid ester analysis (e.g., DB-WAX or similar)
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e Helium as carrier gas
Sample Preparation:

o Prepare a stock solution of the synthesized 8-ethoxycarbonyloctanol in a suitable solvent
(e.g., dichloromethane or hexane) at a concentration of 1 mg/mL.

o Prepare a series of dilutions from the stock solution for calibration.
GC-MS Parameters (Typical):
« Injector Temperature: 250 °C
e Oven Program:
o Initial temperature: 80 °C, hold for 2 minutes
o Ramp: 10 °C/min to 240 °C
o Hold at 240 °C for 5 minutes
e Carrier Gas Flow: 1 mL/min (constant flow)
o MS Transfer Line Temperature: 250 °C
e lon Source Temperature: 230 °C
 lonization Mode: Electron lonization (El) at 70 eV
e Mass Range: m/z 40-400

Data Analysis: The retention time of the peak corresponding to 8-ethoxycarbonyloctanol can
be used for its identification by comparing it with a standard. The mass spectrum will show a
characteristic fragmentation pattern, which can be used for structural confirmation. The
molecular ion peak (M*) may be observed at m/z 188, although it might be weak or absent.
Characteristic fragment ions would include those resulting from the loss of an ethoxy group (M-
45), a hydroxyl group (M-17), and cleavage of the alkyl chain.
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General Workflow for GC-MS Analysis.

Hypothetical Biological Signaling Pathway

As a fatty acid ester, 8-ethoxycarbonyloctanol could potentially be metabolized by cellular
enzymes, such as esterases, to release 8-hydroxyoctanoic acid and ethanol. 8-
Hydroxyoctanoic acid could then enter fatty acid metabolic pathways. This hypothetical
pathway is relevant in the context of drug development, where such a molecule could be
designed as a prodrug to deliver a biologically active carboxylic acid.
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Hypothetical Metabolic Fate of 8-Ethoxycarbonyloctanol.

Disclaimer: The information provided in this technical guide is for research and informational
purposes only. The experimental protocols are representative and may require optimization for
specific laboratory conditions. The biological pathway is hypothetical and requires experimental

validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 8-
Ethoxycarbonyloctanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043726#8-ethoxycarbonyloctanol-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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